Cas no 1805504-66-8 (Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805504-66-8
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4900030
• Update Time: 2025-10-24

Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-8(16)5-7-9(14)6(3-4-15-7)10(11,12)13/h3-4H,2,5,14H2,1H3
• InChI Key： WWLMOEQWZNXVAC-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CC(=O)OCC)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate

Research Brief on Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805504-66-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805504-66-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and amino functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The unique structural features of Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate, such as the presence of a trifluoromethyl group, contribute to its enhanced metabolic stability and bioavailability. These properties make it an attractive scaffold for medicinal chemists aiming to optimize drug candidates. Recent publications have explored its utility in the synthesis of pyridine-based derivatives, which exhibit promising pharmacological activities. For instance, a 2023 study demonstrated its role in the development of novel JAK2 inhibitors, which are critical in the treatment of myeloproliferative neoplasms.

In addition to its applications in drug discovery, Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate has been investigated for its potential in agrochemical research. The trifluoromethyl group is known to enhance the biological activity of agrochemicals, and recent work has explored its incorporation into herbicides and pesticides. A 2022 study reported the synthesis of pyridine-based agrochemicals using this compound as a key intermediate, showcasing its broad utility beyond pharmaceuticals.

Methodologically, the synthesis and characterization of Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate have been refined in recent years. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These advancements have facilitated its use in high-throughput screening and combinatorial chemistry, enabling researchers to rapidly generate and evaluate new derivatives for various applications.

Looking ahead, the continued exploration of Ethyl 3-amino-4-(trifluoromethyl)pyridine-2-acetate is expected to yield further insights into its therapeutic and agrochemical potential. Ongoing research is focused on optimizing its synthetic pathways, improving yield, and expanding its applicability in diverse fields. As a result, this compound remains a focal point in the intersection of chemical biology and pharmaceutical innovation, offering promising avenues for future discoveries.